5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C15H17NO5S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: (5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H17NO5S/c1-20-7-3-6-16-14(18)13(22-15(16)19)9-10-4-5-11(17)12(8-10)21-2/h4-5,8-9,17H,3,6-7H2,1-2H3/b13-9+
• InChI Key: DVCLLUQBBNTUFP-UKTHLTGXSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C\C2=CC(=C(C=C2)O)OC)/SC1=O
• SMILES: COCCCN1C(=O)C(=CC2=CC(=C(C=C2)O)OC)SC1=O

Description

5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, also known as HMS, is a thiazolidinedione compound with potential anti-inflammatory and anti-tumor properties. It was first synthesized in 2005 by a group of researchers led by Dr. Lijuan Chen at the Chinese Academy of Sciences.

Mechanism of Action

The exact mechanism of action of 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to act through the inhibition of several key signaling pathways involved in inflammation and tumor growth. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory cytokines and chemokines. It has also been shown to inhibit the activity of several enzymes involved in tumor growth, including COX-2 and MMP-9.
Biochemical and Physiological Effects
5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been shown to have several biochemical and physiological effects in vitro and in vivo. In addition to its anti-inflammatory and anti-tumor effects, it has been shown to have antioxidant properties and to protect against oxidative stress. It has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is its relatively simple synthesis method, which makes it easily accessible for laboratory research. Its potential therapeutic applications also make it a promising compound for further study. One limitation is its poor solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for the study of 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is its potential use in the treatment of cancer, either alone or in combination with other anti-cancer agents. Further studies are also needed to fully understand the mechanism of action of 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione involves a multi-step process starting from commercially available starting materials. The first step involves the condensation of 4-hydroxy-3-methoxybenzaldehyde with 3-methoxypropylamine to form a Schiff base. This is followed by a Michael addition reaction with ethyl acetoacetate to form the thiazolidine-2,4-dione ring. The final step involves the removal of the protecting group to yield the final product.

Scientific Research Applications

5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor effects in vitro and in vivo. In a study published in the Journal of Pharmacology and Experimental Therapeutics, 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione was found to inhibit the production of inflammatory cytokines and chemokines in lipopolysaccharide-stimulated macrophages. Another study published in the Journal of Medicinal Chemistry showed that 5-(4-Hydroxy-3-methoxybenzylidene)-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione had potent anti-tumor activity against several cancer cell lines.